Cas no 463933-66-6 (2-(pyridin-3-yl)formamidoethyl 4-nitrobenzoate hydrochloride)

• Product Name: 2-(pyridin-3-yl)formamidoethyl 4-nitrobenzoate hydrochloride
• CAS No: 463933-66-6
• MF: C₁₅H₁₄ClN₃O₅
• MW: 351.741762638092
• CID: 6163151
• PubChem ID: 16192932
• Update Time: 2025-07-18

2-(pyridin-3-yl)formamidoethyl 4-nitrobenzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(pyridin-3-yl)formamidoethyl 4-nitrobenzoate hydrochloride
• CHEMBL1455081
• SR-01000388840
• MLS000710366
• 2-(nicotinamido)ethyl 4-nitrobenzoate hydrochloride
• F0050-0040
• 2-(pyridine-3-carbonylamino)ethyl 4-nitrobenzoate;hydrochloride
• AKOS026677613
• 2-[(pyridin-3-yl)formamido]ethyl 4-nitrobenzoate hydrochloride
• SR-01000388840-1
• SMR000280133
• 463933-66-6

• Inchi： 1S/C15H13N3O5.ClH/c19-14(12-2-1-7-16-10-12)17-8-9-23-15(20)11-3-5-13(6-4-11)18(21)22;/h1-7,10H,8-9H2,(H,17,19);1H
• InChI Key： LIRGFEAXRFCLDA-UHFFFAOYSA-N
• SMILES： Cl.O(C(C1C=CC(=CC=1)[N+](=O)[O-])=O)CCNC(C1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 351.0621982g/mol
• Monoisotopic Mass: 351.0621982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 429
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 2-(pyridin-3-yl)formamidoethyl 4-nitrobenzoate hydrochloride

2-(pyridin-3-yl)formamidoethyl 4-nitrobenzoate hydrochloride (CAS No. 463933-66-6): A Comprehensive Overview

2-(pyridin-3-yl)formamidoethyl 4-nitrobenzoate hydrochloride (CAS No. 463933-66-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic properties and its role in various biological processes. In this comprehensive overview, we will delve into the chemical structure, synthesis, biological activity, and recent research developments surrounding this compound.

The chemical structure of 2-(pyridin-3-yl)formamidoethyl 4-nitrobenzoate hydrochloride is defined by its core components: a pyridine ring, a formamido group, and a 4-nitrobenzoate moiety, all linked through an ethylamine chain. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The pyridine ring contributes to the compound's aromaticity and electron-withdrawing characteristics, while the formamido group enhances its hydrogen-bonding capabilities. The 4-nitrobenzoate moiety adds further complexity, influencing the compound's solubility and reactivity.

The synthesis of 2-(pyridin-3-yl)formamidoethyl 4-nitrobenzoate hydrochloride typically involves several steps. One common approach is to start with 3-pyridinecarboxaldehyde, which is reacted with ethylenediamine to form the corresponding imine. This imine is then treated with 4-nitrobenzoyl chloride in the presence of a base to yield the desired product. The final step involves the conversion of the free base to its hydrochloride salt using hydrogen chloride gas or a hydrochloric acid solution. This synthetic route is well-documented in the literature and has been optimized for high yields and purity.

In terms of biological activity, 2-(pyridin-3-yl)formamidoethyl 4-nitrobenzoate hydrochloride has shown promising results in various preclinical studies. Recent research has focused on its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have demonstrated that this compound can effectively inhibit the activity of certain kinases, which are key players in signal transduction pathways associated with cancer and inflammatory diseases. The mechanism of action involves binding to the active site of these enzymes, thereby disrupting their function and leading to therapeutic effects.

Beyond its enzymatic inhibition properties, 2-(pyridin-3-yl)formamidoethyl 4-nitrobenzoate hydrochloride has also been investigated for its anti-inflammatory and anti-cancer activities. In vitro assays have shown that it can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. Additionally, it has exhibited cytotoxic effects on various cancer cell lines, including those derived from breast, lung, and colon cancers. These findings suggest that this compound may have broad-spectrum therapeutic potential.

The pharmacokinetic properties of 2-(pyridin-3-yl)formamidoethyl 4-nitrobenzoate hydrochloride have also been studied to evaluate its suitability as a drug candidate. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound shows good oral bioavailability and a reasonable half-life in animal models, making it a promising candidate for further development into clinical trials.

In conclusion, 2-(pyridin-3-yl)formamidoethyl 4-nitrobenzoate hydrochloride (CAS No. 463933-66-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with diverse biological activities, including enzymatic inhibition, anti-inflammatory effects, and anti-cancer properties. Ongoing research continues to uncover new applications and mechanisms of action for this compound, highlighting its importance in the development of novel therapeutics.